Cas no 30536-26-6 (2,1,3-Benzothiadiazol-4-amine, 5,7-dibromo-)

• Product Name: 2,1,3-Benzothiadiazol-4-amine, 5,7-dibromo-
• CAS No: 30536-26-6
• MF: C₆H₃Br₂N₃S
• MW: 308.981117486954
• CID: 3934262
• PubChem ID: 768456
• Update Time: 2025-04-22

2,1,3-Benzothiadiazol-4-amine, 5,7-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-4-amine, 5,7-dibromo-
• 5,7-Dibromo-benzo[1,2,5]thiadiazol-4-ylamine
• 5,7-Dibromobenzo[c][1,2,5]thiadiazol-4-amine
• CHEMBL3933880
• US9073941, 31
• 5,7-dibromo-2,1,3-benzothiadiazol-4-amine
• SCHEMBL15032498
• AKOS001484728
• BDBM188216
• SR-01000399974
• AG-690/12763433
• SR-01000399974-1
• 30536-26-6
• STL357783

• Inchi： 1S/C6H3Br2N3S/c7-2-1-3(8)5-6(4(2)9)11-12-10-5/h1H,9H2
• InChI Key： UNGCOFBQQGXJMM-UHFFFAOYSA-N
• SMILES： N1=C2C(Br)=CC(Br)=C(N)C2=NS1

Computed Properties

• Exact Mass: 308.83939Da
• Monoisotopic Mass: 306.84144Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80Ų